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Compound of Interest

4-(3-Chloro-5-
Compound Name:

fluorophenyl)benzaldehyde
CAS No.: 1381944-68-8

Cat. No.: B581723

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 4-(3-Chloro-5-fluorophenyl)benzaldehyde, a
biaryl aldehyde with significant potential in synthetic chemistry and drug discovery. We will
explore its fundamental properties, synthesis, and potential applications, offering a valuable
resource for professionals in the field.

Nomenclature and Chemical Identity
CAS Number: 1381944-68-8[1]

Molecular Formula: C13HsCIFO[1]
Molecular Weight: 234.65 g/mol [1]

IUPAC Name: 4-(3-Chloro-5-fluorophenyl)benzaldehyde
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This compound consists of a benzaldehyde core substituted at the 4-position with a 3-chloro-5-
fluorophenyl group. The presence of halogen atoms (chlorine and fluorine) on one of the phenyl
rings significantly influences the molecule's electronic properties and reactivity, making it a
valuable intermediate in organic synthesis.

Chemical Structure:

Caption: Chemical structure of 4-(3-Chloro-5-fluorophenyl)benzaldehyde.

Physicochemical Properties

Detailed experimental data for 4-(3-Chloro-5-fluorophenyl)benzaldehyde is not extensively
available in public literature. However, based on the properties of structurally similar
compounds, such as other halogenated benzaldehydes, we can infer some of its likely
characteristics. For instance, related compounds like 3-chloro-4-fluorobenzaldehyde are
described as colorless to light yellow crystalline solids or powders.[2][3]

Property Predicted/Inferred Value Source/Analogy

. . i Analogy to similar halogenated
Appearance White to off-white solid )
biaryl aldehydes

Melting Point Not available

Boiling Point Not available

Likely soluble in common . ]
- ] General solubility of aromatic
Solubility organic solvents (e.g., DCM,

aldehydes
THF, Ethyl Acetate)

Synthesis and Reaction Pathways

The synthesis of 4-(3-Chloro-5-fluorophenyl)benzaldehyde typically involves a cross-
coupling reaction, a cornerstone of modern organic synthesis for the formation of carbon-
carbon bonds. A plausible and widely used method is the Suzuki coupling reaction.

Proposed Synthetic Workflow: Suzuki Coupling

This workflow outlines the conceptual steps for the synthesis.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b581723/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-3-chloro-5-fluorophenyl-benzaldehyde
https://www.benchchem.com/product/b581723/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-3-chloro-5-fluorophenyl-benzaldehyde
https://www.nbinno.com/article/dye-intermediates/properties-applications-3-chloro-4-fluorobenzaldehyde-hu
https://www.chemimpex.com/products/45134
https://www.benchchem.com/product/b581723/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-3-chloro-5-fluorophenyl-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Formylphenylboronic acid

1-Bromo-3-chloro-5-fluorobenzene

< Palladium Catalyst (e.g. Pd(PPhs)) __>—»
-

Suzuki Coupling Reaction

—»Q\queous Workup & Ex(raciiun)—»[Column Chromatography 4-(3-Chloro-5-fluorophenyl)benzaldehyde

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis via Suzuki coupling.
Detailed Protocol:

e Reaction Setup: To a reaction vessel, add 4-formylphenylboronic acid, 1-bromo-3-chloro-5-
fluorobenzene, a palladium catalyst (such as tetrakis(triphenylphosphine)palladium(0)), and
a suitable base (e.g., sodium carbonate or potassium carbonate).

o Solvent Addition: A mixture of solvents, typically toluene and water, is added to dissolve the
reactants and facilitate the reaction.

o Reaction Conditions: The mixture is heated under an inert atmosphere (e.g., nitrogen or
argon) for several hours until the reaction is complete, as monitored by techniques like TLC
or GC-MS.

o Workup and Extraction: Upon completion, the reaction mixture is cooled, and the organic
layer is separated. The aqueous layer is typically extracted with an organic solvent (e.g.,
ethyl acetate) to recover any remaining product. The combined organic layers are then
washed with brine and dried over an anhydrous salt like sodium sulfate.
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 Purification: The crude product is purified, most commonly by column chromatography on
silica gel, to yield the pure 4-(3-Chloro-5-fluorophenyl)benzaldehyde.

Causality in Experimental Choices:

» Palladium Catalyst: Palladium catalysts are highly efficient in catalyzing the formation of C-C
bonds in Suzuki couplings due to their ability to cycle through different oxidation states
(Pd(0) and Pd(ll)).

e Base: The base is crucial for the activation of the boronic acid, forming a more nucleophilic
boronate species that facilitates transmetalation to the palladium center.

e Solvent System: The biphasic solvent system (e.g., toluene/water) allows for the dissolution
of both the organic-soluble reactants and the inorganic base, creating an efficient reaction
environment.

Applications in Research and Development

Halogenated aromatic aldehydes are recognized as important building blocks in the synthesis
of pharmaceuticals and agrochemicals.[2][3][4] The presence of chlorine and fluorine atoms
can significantly alter a molecule's properties, including its metabolic stability, lipophilicity, and
binding affinity to biological targets.[4]

Potential as a Pharmaceutical Intermediate:

The structure of 4-(3-Chloro-5-fluorophenyl)benzaldehyde makes it a valuable precursor for
the synthesis of more complex molecules with potential therapeutic applications. The aldehyde
group is a versatile functional handle that can participate in a variety of chemical
transformations, such as:

¢ Reductive amination to form substituted amines.
o Wittig reactions to generate alkenes.
 Aldol condensations to form a,B-unsaturated ketones.

These transformations allow for the incorporation of the 3-chloro-5-fluorophenyl benzaldehyde
moiety into larger, more complex molecular scaffolds, which is a common strategy in drug
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discovery.[5][6] For instance, similar chlorinated and fluorinated aromatic structures are found
in various FDA-approved drugs.[5][6]

Safety and Handling

As a fine chemical, 4-(3-Chloro-5-fluorophenyl)benzaldehyde should be handled with
appropriate safety precautions in a laboratory setting. While specific toxicity data for this
compound is not readily available, information for structurally related compounds can provide
guidance. For example, other substituted benzaldehydes are known to be irritants to the skin,
eyes, and respiratory system.[7][8]

General Handling Precautions:

o Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant
gloves, and a lab coat when handling this compound.

e Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any dust or vapors.

» Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[8]

Hazard Statements for Similar Compounds:

Based on safety data for related chemicals, potential hazards could include:

Harmful if swallowed.[7]

Causes skin irritation.[7][8]

May cause an allergic skin reaction.[7]

Causes serious eye irritation.[7][8]

Toxic to aquatic life with long-lasting effects.[7]

Conclusion
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4-(3-Chloro-5-fluorophenyl)benzaldehyde is a valuable chemical intermediate with significant
potential in organic synthesis and medicinal chemistry. Its unique substitution pattern and the
versatility of the aldehyde functional group make it an attractive starting material for the
development of novel compounds with potential biological activity. Further research into the
reactivity and applications of this compound is warranted to fully explore its utility in drug
discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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